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Compound of Interest

Compound Name:
2-cyano-N-(2,6-

difluorophenyl)acetamide

CAS No.: 87165-14-8

Cat. No.: B2701961

Get Quote

Executive Summary: Immediate Action Card
Status: Hazardous Organic Waste (Halogenated / Nitrile-bearing) Primary Risks: Toxic by

ingestion/inhalation; releases Hydrogen Cyanide (HCN) upon contact with acids; releases

Hydrogen Fluoride (HF) upon thermal decomposition. Critical Prohibition:NEVER dispose of

down the drain. NEVER mix with acidic waste streams.

Parameter Critical Data

CAS Number 87165-14-8

Waste Stream Hazardous Organic (Halogenated)

Compatibility Segregate from Acids and Oxidizers

Disposal Method
High-temperature incineration with flue gas

scrubbing (for HF/NOx)
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Chemical Profile & Hazard Assessment
To dispose of 2-cyano-N-(2,6-difluorophenyl)acetamide safely, one must understand its

decomposition pathways. This compound features a cyano group (-CN) attached to an

acetamide backbone, with a difluorinated phenyl ring.

Molecular Decomposition Risks
Hydrolysis Risk (Acidic Environment): The cyano group can hydrolyze to release Hydrogen

Cyanide (HCN) gas if the waste stream pH drops below 7. This is the single most critical

safety parameter.

Thermal Decomposition (Incineration): The difluorophenyl ring will release Hydrogen Fluoride

(HF) gas during combustion. Standard incinerators without scrubbers cannot handle this;

therefore, the waste must be flagged as "Fluorinated Organic."

Physical & Chemical Properties Table
Property Value Relevance to Disposal

Molecular Formula C₉H₆F₂N₂O
Contains Nitrogen (NOx risk)

and Fluorine (HF risk).

Physical State Solid (Powder/Crystalline)

Requires "Solid Hazardous

Waste" stream unless

dissolved.

Solubility
Low in water; Soluble in

DMSO, MeOH

If dissolved in organic solvents,

it enters the Halogenated

Solvent stream.

Acidity/Basicity Weakly acidic amide proton
Compatible with neutral or

slightly basic waste streams.

Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. You must segregate this compound based on its

chemical incompatibilities.
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The "Cyanide-Aware" Segregation Rule
Because of the nitrile moiety, this compound must be treated with the same caution as

inorganic cyanides regarding acid contact.

Incompatible: Strong acids (HCl, H₂SO₄), Strong Oxidizers (Peroxides, Nitric Acid).

Compatible: Non-halogenated organic solvents (Acetone, Methanol), Halogenated solvents

(DCM - note: see stream classification below).

Waste Stream Decision Logic (Visualization)
The following diagram illustrates the decision process for selecting the correct waste container.
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Waste Generation:
2-cyano-N-(2,6-difluorophenyl)acetamide

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

SOLID HAZARDOUS WASTE
Label: 'Toxic, Fluorinated Organic'

Double Bag

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

HALOGENATED LIQUID WASTE
Label: 'Contains Fluorine & Nitriles'

Preferred Path
(Due to Fluorine content)

NON-HALOGENATED LIQUID WASTE
*Check Local EHS Rules*

(Some sites require Halo bin due to solute)

Only if <0.1% Conc.

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Note that even if dissolved in non-halogenated

solvents, the presence of the difluorophenyl group often mandates disposal in the Halogenated

Waste stream to ensure proper incineration.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal
Scenario: Disposing of expired pure substance, contaminated weighing boats, or filter cakes.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

solid waste drum.

Primary Containment: Place the solid material into a clear plastic bag (polyethylene). Seal

the bag with tape or a zip tie.

Secondary Containment: Place the sealed bag into the HDPE waste container.

Labeling: Apply a hazardous waste label.

Constituents: "2-cyano-N-(2,6-difluorophenyl)acetamide" (Do not use abbreviations).

Hazard Checkboxes: Toxic, Irritant.[1][2][3]

Special Note: Write "Contains Fluorine - Requires Scrubber Incineration" on the tag.

Protocol B: Liquid Waste Disposal
Scenario: Disposing of reaction mixtures or mother liquors.

pH Verification: Check the pH of the solution.

If Acidic (pH < 5): Neutralize slowly with Sodium Bicarbonate (NaHCO₃) to pH 7-9 before

bottling. This prevents potential HCN evolution in the waste drum.

Solvent Compatibility: Determine the primary solvent.

Rule of Thumb: If the solute contains Fluorine, the entire solution should generally be

treated as Halogenated Waste, even if the solvent is Acetone or Methanol. This ensures it

goes to an incinerator equipped for HF.

Transfer: Pour into the "Halogenated Organic Waste" carboy using a funnel.

Log Entry: Immediately record the volume and concentration on the waste container's log

sheet.

Emergency Spill Response
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In the event of a spill, the priority is protecting personnel from dust inhalation and preventing

environmental release.

Spill Cleanup Workflow

1. ALERT & EVACUATE
Notify nearby personnel

2. DON PPE
Nitrile gloves, Lab coat,
N95/P100 Respirator

3. CONTAIN
Cover with spill pads
or damp paper towels

4. CLEAN UP
Scoop (do not sweep)

into hazardous waste bag

5. DECONTAMINATE
Wash area with soap & water

(Avoid Acidic Cleaners!)

Click to download full resolution via product page

Figure 2: Operational workflow for solid spill response.

Critical Cleanup Nuances
No Sweeping: Do not dry sweep the powder. This creates dust aerosols. Cover with wet

paper towels (water or dilute soap) to dampen the powder, then scoop.

Decontamination Solvent: Use water with a mild detergent. Avoid bleach (can react with

amides) and avoid acids (HCN risk).

Regulatory Compliance & Documentation
US EPA (RCRA) Classification
While 2-cyano-N-(2,6-difluorophenyl)acetamide is not explicitly listed on the P-list or U-list, it

must be characterized by the generator.

Characteristic Waste: Likely exhibits toxicity.[2][3][4][5]

Waste Code: If no specific code applies, use D003 (Reactivity) if cyanide release is a

concern, or generic organic toxicity codes depending on concentration.

DOT Transport (if shipping waste):

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-cyano-N-(2,6-
difluorophenyl)acetamide).

UN Number: UN 2811.
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Class: 6.1 (Toxic).

Packing Group: III.

Labeling Requirements
Every container must have a label that is:

Legible: Printed or written in permanent marker.

Complete: Full chemical name (no structures or formulas alone).

Dated: The "Accumulation Start Date" must be visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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